Cas no 1250444-39-3 (2-(4-Fluorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

• Product Name: 2-(4-Fluorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• CAS No: 1250444-39-3
• MF: C₁₂H₁₂FN₃
• MW: 217.242185592651
• MDL: MFCD16987663
• CID: 4564662
• PubChem ID: 72698955
• Update Time: 2024-11-05

2-(4-Fluorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 2-(4-fluorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine(WX155048)
• Pyrazolo[1,5-a]pyrazine, 2-(4-fluorophenyl)-4,5,6,7-tetrahydro-
• 2-(4-fluorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• 2-(4-Fluoro-phenyl)-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine
• NMOIOASRYKZXLK-UHFFFAOYSA-N
• SCHEMBL16700558
• DB-375787
• MFCD16987663
• 1250444-39-3
• CS-0197599
• 2-(4-Fluorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• MDL： MFCD16987663
• Inchi： 1S/C12H12FN3/c13-10-3-1-9(2-4-10)12-7-11-8-14-5-6-16(11)15-12/h1-4,7,14H,5-6,8H2
• InChI Key： NMOIOASRYKZXLK-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(F)C=C3)=NN1CCNC2

Computed Properties

• Exact Mass: 217.10152556g/mol
• Monoisotopic Mass: 217.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų